Cas no 100790-02-1 (Benzene, 1-(butylsulfinyl)-2-methoxy-)

• Product Name: Benzene, 1-(butylsulfinyl)-2-methoxy-
• CAS No: 100790-02-1
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 3551097
• Update Time: 2025-04-22

Benzene, 1-(butylsulfinyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(butylsulfinyl)-2-methoxy-

• Inchi： 1S/C11H16O2S/c1-3-4-9-14(12)11-8-6-5-7-10(11)13-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： HUEWDQXAECUBHH-UHFFFAOYSA-N
• SMILES： C1(S(CCCC)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 212.087101g/mol
• Monoisotopic Mass: 212.087101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.31g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų